Cas no 2680764-02-5 (2-[3-cyclopropyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]acetic acid)

• Product Name: 2-[3-cyclopropyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]acetic acid
• CAS No: 2680764-02-5
• MF: C₁₀H₁₀F₃N₃O₃
• MW: 277.199912548065
• CID: 6435638
• PubChem ID: 165909936
• Update Time: 2025-05-24

2-[3-cyclopropyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-cyclopropyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]acetic acid
• 2680764-02-5
• EN300-28284941

• Inchi： 1S/C10H10F3N3O3/c11-10(12,13)9(19)14-7-3-6(5-1-2-5)15-16(7)4-8(17)18/h3,5H,1-2,4H2,(H,14,19)(H,17,18)
• InChI Key： WBICKWQSQLHRQA-UHFFFAOYSA-N
• SMILES： FC(C(NC1=CC(C2CC2)=NN1CC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 277.06742568g/mol
• Monoisotopic Mass: 277.06742568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-[3-cyclopropyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]acetic acid

Recent Advances in the Study of 2-[3-cyclopropyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]acetic acid (CAS: 2680764-02-5)

2-[3-cyclopropyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]acetic acid (CAS: 2680764-02-5) is a novel chemical entity that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of new therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structure, featuring a cyclopropyl group and a trifluoroacetamido moiety, suggests potential interactions with biological targets such as enzymes or receptors. Recent synthetic efforts have focused on optimizing the yield and purity of 2-[3-cyclopropyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]acetic acid, with several research groups reporting improved methodologies. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed a high-yield, one-pot synthesis route that minimizes the formation of byproducts, enhancing the compound's suitability for large-scale production.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-[3-cyclopropyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]acetic acid exhibits moderate inhibitory effects on specific inflammatory pathways. Researchers have hypothesized that its mechanism of action may involve modulation of NF-κB signaling, a key regulator of immune responses. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

Another area of interest is the potential application of this compound in the development of prodrugs. Its carboxylic acid functional group offers a convenient site for conjugation with other pharmacophores, enabling the design of targeted therapies. Recent patent filings indicate that several pharmaceutical companies are exploring this avenue, particularly for oncology and autoimmune diseases. For example, a 2024 patent application by a leading biotech firm describes the use of 2-[3-cyclopropyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]acetic acid as a linker in antibody-drug conjugates (ADCs), highlighting its stability and biocompatibility.

Despite these promising developments, challenges remain. The compound's solubility and bioavailability in physiological conditions are areas of ongoing research. Computational modeling and structure-activity relationship (SAR) studies are being employed to identify derivatives with improved properties. Additionally, regulatory considerations, such as the compound's classification under the FDA's guidelines for new chemical entities, will play a critical role in its future development.

In conclusion, 2-[3-cyclopropyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazol-1-yl]acetic acid (CAS: 2680764-02-5) represents a promising candidate for further investigation in drug discovery. Its versatile chemical structure and preliminary biological activity make it a valuable tool for researchers exploring new therapeutic avenues. Continued efforts in synthesis optimization, biological evaluation, and translational research will be essential to unlock its full potential.